Cas no 868982-18-7 (N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide
• CAS No: 868982-18-7
• MF: C₂₀H₂₂N₄O₇S
• MW: 462.476283550262
• CID: 6519920
• Update Time: 2025-07-10

N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide
• N'-[[3-(4-nitrophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-(2-phenylethyl)oxamide

• Inchi： 1S/C20H22N4O7S/c25-19(21-11-10-15-4-2-1-3-5-15)20(26)22-14-18-23(12-13-31-18)32(29,30)17-8-6-16(7-9-17)24(27)28/h1-9,18H,10-14H2,(H,21,25)(H,22,26)
• InChI Key： IHFRMPQCHQYRCA-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C(NCC1N(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)CCO1)=O

Additional information on N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide

Comprehensive Overview of N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide (CAS No. 868982-18-7)

The compound N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide (CAS No. 868982-18-7) is a specialized organic molecule with a unique structural framework. Its intricate name reflects the presence of multiple functional groups, including a 4-nitrobenzenesulfonyl moiety, an oxazolidine ring, and an ethanediamide linker. These features make it a subject of interest in pharmaceutical research, particularly in the development of novel bioactive compounds. Researchers are increasingly exploring its potential applications in targeted therapies, given its ability to interact with specific biological pathways.

One of the key reasons for the growing attention toward CAS No. 868982-18-7 is its relevance in drug discovery and medicinal chemistry. The 4-nitrobenzenesulfonyl group, for instance, is known for its electron-withdrawing properties, which can influence the compound's reactivity and binding affinity. Meanwhile, the oxazolidin-2-ylmethyl segment contributes to its stability and potential as a scaffold for designing enzyme inhibitors. Such characteristics align with current trends in precision medicine, where molecules with tailored functionalities are in high demand.

In addition to its pharmaceutical potential, N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide has garnered interest in chemical synthesis and material science. The compound's modular structure allows for derivatization, enabling researchers to fine-tune its properties for specific applications. For example, the phenylethyl group could be modified to enhance solubility or alter pharmacokinetic profiles. This adaptability makes it a valuable tool for scientists working on high-throughput screening and structure-activity relationship (SAR) studies.

From an analytical perspective, the characterization of CAS No. 868982-18-7 involves advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are critical for verifying purity and confirming structural integrity, especially when the compound is used in sensitive applications like bioconjugation or proteomics. The demand for reliable analytical data has surged, driven by the need for reproducibility in scientific research.

Another area where N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide shows promise is in computational chemistry. Molecular docking simulations and quantum mechanical calculations can predict its interactions with biological targets, reducing the time and cost associated with experimental trials. This aligns with the broader shift toward AI-driven drug design, where in silico methods are becoming indispensable for identifying lead compounds.

As the scientific community continues to explore the applications of CAS No. 868982-18-7, questions about its synthetic pathways, stability under various conditions, and toxicity profile remain active topics of investigation. Addressing these queries will be essential for unlocking its full potential, whether in therapeutic development or industrial chemistry. With ongoing advancements in green chemistry, there is also a push to develop eco-friendly synthesis routes for such complex molecules.

In summary, N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide represents a fascinating case study at the intersection of organic chemistry, pharmacology, and materials science. Its multifaceted nature underscores the importance of interdisciplinary collaboration in modern research. For those seeking detailed protocols or commercial sources for this compound, consulting specialized chemical databases or supplier catalogs is recommended.